1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)-

• Molecular Formula: C11H12IN3O
• Molecular Weight: 329.14 g/mol
• IUPAC Name: 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)morpholine
• InChI: InChI=1S/C11H12IN3O/c12-10-7-14-11-9(10)5-8(6-13-11)15-1-3-16-4-2-15/h5-7H,1-4H2,(H,13,14)
• InChI Key: YTGFAFVPFDFIDD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC3=C(NC=C3I)N=C2

Description

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- is a useful research compound. Its molecular formula is C11H12IN3O and its molecular weight is 329.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 53 (0.096 g, 0.47 mmol) in DMF (2 mL) was added solid KOH (85%, 0.112 g, 1.69 mmol). After 20 min iodine (0.132 g, 0.52 mmol) was added in one portion. After stirring for 1 hour the mixture was cooled with ice-water bath, and water (10 mL) followed by saturated aqueous Na2S2O3 solution (2 mL) were added. The precipitate was filtered off, washed with water and dried to afford 54 (0.102 g, 66%) as a brown solid. 1H NMR (400 MHz, CDCl3) δ 3.11-3.15 (m, 4H), 3.85-3.89 (m, 4H), 7.19 (d, J=0.26 Hz, 1H), 7.33 (d, J=0.24 Hz, 1H), 8.08 (d, J=0.26 Hz, 1H), 9.81 (bs, 1H).